2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H24BrN3O2
• Molecular Weight: 430.3 g/mol
• IUPAC Name: 2-bromo-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C21H24BrN3O2/c1-15(2)21(27)25-13-11-24(12-14-25)17-9-7-16(8-10-17)23-20(26)18-5-3-4-6-19(18)22/h3-10,15H,11-14H2,1-2H3,(H,23,26)
• InChI Key: BNXKBZIAYJYTRJ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Br

Description

2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide is a chemical compound that has attracted significant interest in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide is not fully understood. However, it has been shown to modulate dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. Additionally, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to modulate dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. Additionally, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide in laboratory experiments is its ability to modulate dopamine and serotonin receptors, which are involved in various physiological and pathological processes. Additionally, it has been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound in laboratory experiments is its potential toxicity, which may affect the results of the experiments.

Future Directions

There are several future directions for the study of 2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide. One of the future directions is the study of its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in cancer therapy. Furthermore, the development of more efficient and less toxic synthesis methods for this compound may facilitate its use in laboratory experiments and potential clinical applications.

Synthesis Methods

2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide can be synthesized using different methods, including the reaction of 4-(4-isobutyryl-1-piperazinyl)aniline with 2-bromobenzoyl chloride in the presence of a base. The reaction yields 2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide as a white solid with a high yield.

Scientific Research Applications

2-bromo-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide has been studied for its potential applications in various fields, including cancer research, neurology, and psychiatry. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, it has been studied for its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease, due to its ability to modulate dopamine and serotonin receptors. Furthermore, it has been shown to have potential antidepressant and anxiolytic effects, making it a potential candidate for psychiatric treatment.